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Compound of Interest

Compound Name: Dde Biotin-PEG4-alkyne

Cat. No.: B607005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dde Biotin-PEG4-alkyne is a sophisticated chemical probe designed for the selective labeling

and enrichment of azide-modified biomolecules. This trifunctional reagent incorporates a

terminal alkyne for covalent ligation via click chemistry, a biotin moiety for high-affinity capture

with streptavidin, and a cleavable 1-(4,4-dimethyl-2,6-dioxocyclohex-1-ylidene)ethyl (Dde)

linker. The inclusion of a hydrophilic tetraethylene glycol (PEG4) spacer enhances its solubility

in aqueous media, making it an invaluable tool in chemical biology, proteomics, and drug

discovery for applications such as target identification and biomarker discovery.[1][2]

The key feature of this reagent is the Dde protecting group, which is stable under many

biochemical conditions but can be selectively cleaved with hydrazine.[3] This allows for the mild

elution of captured biomolecules from streptavidin resins, overcoming the harsh conditions

typically required to disrupt the strong streptavidin-biotin interaction and preserving the integrity

of the isolated proteins for downstream analysis like mass spectrometry.[3]

Core Properties and Structure
Dde Biotin-PEG4-alkyne is a versatile molecule with well-defined chemical and physical

properties. Its structure is optimized for bioorthogonality and efficiency in pull-down assays.
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The molecule consists of a biotin head group, a PEG4 linker, a Dde cleavable moiety, and a

terminal alkyne group.
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Caption: Functional components of Dde Biotin-PEG4-alkyne.
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Property Value

Molecular Formula C₃₂H₅₀N₄O₈S

Molecular Weight 650.83 g/mol

CAS Number 1802908-00-4

Appearance Solid, brown to reddish brown

Purity >96%

Storage (Powder) -20°C for up to 3 years, 4°C for up to 2 years

Storage (In solvent)
-80°C for up to 6 months, -20°C for up to 1

month

Experimental Protocols
The following are detailed methodologies for the key applications of Dde Biotin-PEG4-alkyne:

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for labeling and Dde cleavage for

elution.

Labeling of Azide-Modified Proteins via CuAAC (Click
Chemistry)
This protocol describes the general steps for labeling azide-modified proteins in a cell lysate

with Dde Biotin-PEG4-alkyne.

Materials:

Cell lysate containing azide-modified proteins

Dde Biotin-PEG4-alkyne

Tris(2-carboxyethyl)phosphine (TCEP) stock solution (50 mM in water)

Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA) stock solution (2 mM in DMSO)

Copper(II) sulfate (CuSO₄) stock solution (50 mM in water)
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DMSO

Phosphate-buffered saline (PBS)

Procedure:

Prepare the Reagents: Thaw all stock solutions on ice. Prepare a stock solution of Dde
Biotin-PEG4-alkyne in DMSO (e.g., 5 mM).

Prepare the Protein Sample: Adjust the concentration of the cell lysate to 2 mg/mL with PBS.

Prepare the Click Chemistry Cocktail: In a separate tube, prepare the click chemistry cocktail

by adding the reagents in the following order. The final concentrations in the reaction mixture

should be:

Dde Biotin-PEG4-alkyne: 100 µM

TCEP: 1 mM

TBTA: 100 µM

CuSO₄: 1 mM

Initiate the Reaction: Add the click chemistry cocktail to the protein sample.

Incubation: Incubate the reaction mixture at room temperature for 1-2 hours with gentle

shaking.

Removal of Excess Reagents: Remove unreacted Dde Biotin-PEG4-alkyne and catalyst

components by protein precipitation (e.g., with acetone or methanol/chloroform) or buffer

exchange using a desalting column.

Affinity Purification of Biotinylated Proteins
Materials:

Streptavidin-agarose beads

Wash Buffer A (e.g., PBS with 0.5% SDS)
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Wash Buffer B (e.g., PBS with 6 M urea)

Wash Buffer C (e.g., PBS)

Procedure:

Bead Preparation: Wash the streptavidin-agarose beads three times with PBS.

Binding: Add the labeled protein sample to the washed beads and incubate for 1-2 hours at

4°C with end-over-end rotation to allow for the binding of biotinylated proteins.

Washing: Pellet the beads by centrifugation and discard the supernatant. Wash the beads

sequentially with Wash Buffer A, Wash Buffer B, and finally Wash Buffer C to remove non-

specifically bound proteins. Perform each wash three times.

Cleavage and Elution of Captured Proteins
This protocol details the release of the captured proteins from the streptavidin beads by

cleaving the Dde linker.

Materials:

Cleavage Buffer: 2% (v/v) hydrazine monohydrate in N,N-dimethylformamide (DMF).[4]

Neutralization Buffer (e.g., 100 mM Tris-HCl, pH 7.5)

Procedure:

Resuspend the Beads: After the final wash, resuspend the beads in the Cleavage Buffer.

Incubation: Incubate the bead suspension at room temperature for 30-60 minutes with gentle

shaking.[4] It is recommended to perform this in a chemical fume hood.

Elution: Pellet the beads by centrifugation and carefully collect the supernatant containing

the eluted proteins.

Repeat Elution (Optional): For maximal recovery, the cleavage step can be repeated with

fresh Cleavage Buffer.
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Neutralization and Sample Preparation: Immediately neutralize the hydrazine in the eluate by

adding a suitable buffer. The sample is now ready for downstream applications such as SDS-

PAGE, western blotting, or mass spectrometry.

Experimental Workflow Visualization
The following diagram illustrates a typical experimental workflow for the identification of target

proteins using Dde Biotin-PEG4-alkyne.
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Caption: Workflow for target protein identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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